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Compound of Interest
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Cat. No.: B081583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the principles and protocols for

utilizing potassium rhodizonate as an indicator in chelatometric titrations. This document is

intended for analytical chemists, researchers, and quality control professionals in various fields,

including pharmaceutical and environmental analysis.

Introduction to Chelatometric Titrations and
Potassium Rhodizonate
Chelatometric titration is a type of volumetric analysis where a chelating agent, most commonly

ethylenediaminetetraacetic acid (EDTA), is used as the titrant to determine the concentration of

metal ions. The endpoint of the titration is detected using a metallochromic indicator, which is a

substance that changes color when it binds to metal ions.

Potassium rhodizonate is the potassium salt of rhodizonic acid and serves as a

metallochromic indicator for certain metal ions, notably barium (Ba²⁺), strontium (Sr²⁺), and

lead (Pb²⁺). It forms colored complexes with these metal ions. In a direct titration, the free

metal ions in a sample are first complexed with the indicator. As EDTA is added, it sequentially

complexes with the free metal ions and then, at the endpoint, displaces the metal ions from the

indicator-metal complex, causing a distinct color change.
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Key Applications
The primary applications of potassium rhodizonate in chelatometric titrations include:

Indirect Determination of Sulfate: This is the most well-documented application. An excess of

a standard barium chloride solution is added to the sulfate sample to precipitate barium

sulfate. The excess Ba²⁺ in the filtrate is then titrated with a standard EDTA solution.

Direct Determination of Barium and Strontium: Potassium rhodizonate can be used as an

indicator for the direct titration of Ba²⁺ and Sr²⁺ with EDTA.

Determination of Lead: It is widely used in qualitative spot tests for lead and can be applied

as an indicator in the titrimetric determination of lead.

Quantitative Data Summary
The following tables summarize key quantitative data for chelatometric titrations involving

potassium rhodizonate.

Table 1: Indicator Preparation and Properties

Parameter Value Citation(s)

Appearance Dark, crystalline powder

Indicator Solution

A freshly prepared 0.2% (w/v)

aqueous solution is typically

used.

Stability of Solution

Aqueous solutions are

unstable and should be

prepared fresh daily.

[1]

Storage of Solid
Store in a cool, dark, and dry

place.

Table 2: Conditions for Titration of Divalent Cations with EDTA using Potassium Rhodizonate
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Metal Ion Titration Type Optimal pH
Endpoint
Color Change

Notes

Ba²⁺ Direct ~10

Red/Pink (Ba-

Rhodizonate

complex) to

Yellow/Orange

(Free

Rhodizonate)

Titration should

be performed in

an alkaline

medium using a

suitable buffer

(e.g., ammonia-

ammonium

chloride).

Sr²⁺ Direct ~10

Red/Pink (Sr-

Rhodizonate

complex) to

Yellow/Orange

(Free

Rhodizonate)

Similar to

barium, an

alkaline pH is

required for a

sharp endpoint.

Pb²⁺ Direct 4.5 - 5.5

Purple/Red (Pb-

Rhodizonate

complex) to

Yellow/Orange

(Free

Rhodizonate)

An acetate buffer

is commonly

used to maintain

the acidic pH. At

this pH,

interference from

other divalent

metals can be

minimized.

Experimental Protocols
Protocol 1: Preparation of Potassium Rhodizonate
Indicator Solution (0.2% w/v)
Materials:

Potassium rhodizonate
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Deionized water

Procedure:

Weigh 0.2 g of potassium rhodizonate powder.

Dissolve the powder in 100 mL of deionized water.

Stir until fully dissolved.

Note: This solution is not stable and should be prepared fresh before each use.

Protocol 2: Indirect Titration of Sulfate using Potassium
Rhodizonate as an External Indicator
This protocol details the determination of sulfate by precipitating it with a known excess of

barium chloride and then titrating the excess barium.

Materials:

Sulfate sample solution

Standard Barium Chloride (BaCl₂) solution (e.g., 0.02 M)

Standard EDTA disodium salt solution (e.g., 0.02 M)

Ammonia-ammonium chloride buffer (pH 10)

Potassium rhodizonate indicator paper (or a freshly prepared solution for spot testing)

Hydrochloric acid (HCl), dilute

Sodium hydroxide (NaOH), dilute

Procedure:

Sample Preparation: Pipette a known volume of the sulfate sample into a beaker. Acidify with

a few drops of dilute HCl.
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Precipitation: Heat the solution to boiling and add a known excess of standard BaCl₂ solution

while stirring to precipitate barium sulfate (BaSO₄).

Digestion: Keep the solution hot for about 1 hour to allow the precipitate to digest and

become more filterable.

Filtration: Allow the solution to cool and then filter it to separate the BaSO₄ precipitate. Wash

the precipitate with small portions of deionized water. Collect the filtrate and washings in a

volumetric flask and dilute to a known volume.

Titration: a. Pipette an aliquot of the filtrate into a conical flask. b. Add ammonia-ammonium

chloride buffer to adjust the pH to approximately 10. c. Titrate the excess Ba²⁺ with the

standard EDTA solution. d. Endpoint Detection (External Indicator): Periodically, transfer a

drop of the solution from the conical flask to a piece of potassium rhodizonate indicator

paper (or to a spot plate containing a drop of the indicator solution). The endpoint is reached

when the spot no longer produces a red color, indicating that all the excess Ba²⁺ has been

complexed by EDTA.

Protocol 3: Direct Titration of Barium with EDTA
Materials:

Barium sample solution

Standard EDTA disodium salt solution (e.g., 0.02 M)

Ammonia-ammonium chloride buffer (pH 10)

Potassium rhodizonate indicator solution (0.2% w/v, freshly prepared)

Procedure:

Pipette a known volume of the barium sample solution into a conical flask.

Dilute with approximately 50 mL of deionized water.

Add 2-3 mL of the ammonia-ammonium chloride buffer to adjust the pH to about 10.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b081583?utm_src=pdf-body
https://www.benchchem.com/product/b081583?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 2-3 drops of the freshly prepared potassium rhodizonate indicator solution. The

solution should turn a red or pink color due to the formation of the Ba-rhodizonate complex.

Titrate with the standard EDTA solution until the color changes from red/pink to a

yellow/orange color. This indicates that all the barium has been complexed by the EDTA.

Record the volume of EDTA used and calculate the concentration of barium in the sample.

Visualizations
Experimental Workflow for Indirect Sulfate Titration
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Caption: Workflow for the indirect determination of sulfate.
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Logical Relationship in Direct Chelatometric Titration
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Caption: Indicator reaction in direct chelatometric titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Chelatometric
Titrations with Potassium Rhodizonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081583#chelatometric-titrations-with-potassium-
rhodizonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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